Cas no 10563-76-5 (9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI))

9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI) structure
10563-76-5 structure
Product Name:9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI)
CAS No:10563-76-5
MF:C10H13N5O4
MW:267.241321325302
CID:172703
PubChem ID:259853
Update Time:2025-04-19

9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI)
    • 9-.beta.-D-Arabinopyranosyladenine
    • 9-pentopyranosyl-9h-purin-6-amine
    • NCIOpen2_005702
    • NCIOpen2_006932
    • 9-.beta.-D-Xylopyranosyladenin
    • NSC118425
    • Ribopyranoside, adenine-9
    • 9-.beta.-D-Ribopyranosyladenine
    • NSC90560
    • Adenine, 9-.beta.-D-ribopyranosyl-
    • SCHEMBL6672533
    • 9H-Purin-6-amine, 9-.alpha.-D-xylopyranosyl-
    • Adenine, 9-.beta.-D-arabinopyranosyl-
    • 9H-Purin-6-amine, 9-.beta.-D-arabinopyranosyl-
    • NSC114884
    • 18031-19-1
    • NSC-114884
    • NSC118426
    • 9-.alpha.-D-Arabinopyranosyladenine
    • NSC-101171
    • Adenine, 9-.alpha.-D-arabinopyranosyl-
    • NSC-118426
    • Adenine, 9-.alpha.-D-xylopyranosyl-
    • 18031-20-4
    • 9H-Purin-6-amine, 9-.alpha.-D-arabinopyranosyl-
    • 10563-76-5
    • NSC-118425
    • 9-beta-D-Arabinosyladenine
    • NSC-90560
    • 9H-Purin-6-amine, 9-.beta.-D-ribopyranosyl-
    • 9H-Purin-6-amine, 9-.beta.-D-xylopyranosyl-
    • 18031-28-2
    • 17434-52-5
    • DTXSID90909639
    • 9-.alpha.-D-Xylopyranosyladenine
    • Adenine, 9-.beta.-D-xylopyranosyl-
    • CHEMBL39762
    • NSC101171
    • 9-.beta.-D-Xylopyranosyladenine
    • Inchi: 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(16)1-19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
    • InChI Key: PIYAXTGSPRHBFB-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O)O

Computed Properties

  • Exact Mass: 267.09675391g/mol
  • Monoisotopic Mass: 267.09675391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 140Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd